![molecular formula C19H15N3O4 B2850962 2-naphthalen-2-yloxy-N-[(E)-(2-nitrophenyl)methylideneamino]acetamide CAS No. 328541-44-2](/img/structure/B2850962.png)
2-naphthalen-2-yloxy-N-[(E)-(2-nitrophenyl)methylideneamino]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-naphthalen-2-yloxy-N-[(E)-(2-nitrophenyl)methylideneamino]acetamide is a useful research compound. Its molecular formula is C19H15N3O4 and its molecular weight is 349.346. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Photophysical Properties
Synthesis Techniques : The compound is typically synthesized through multicomponent reactions, involving 2-hydroxynaphthaldehyde and 2-aminophenol derivatives, followed by complexation with metallic elements such as organotin compounds. These processes yield high-purity products used for further applications, notably in the development of organic light-emitting diodes (OLEDs) due to their unique electroluminescence properties (García-López et al., 2014).
Photophysical Characterization : The synthesized compounds exhibit interesting photophysical properties, such as quantum yields and lifetimes that make them suitable for OLED applications. These properties are determined in solution, highlighting their potential in electronic device fabrication (García-López et al., 2014).
Biological Activities and Applications
Anti-HIV Activity : Derivatives of the compound have been explored for their inhibitory activity against HIV-1 and HIV-2, demonstrating significant potential as antiviral agents. The synthesis of these derivatives involves a series of reactions leading to compounds with potent in vitro efficacy against HIV replication (Hamad et al., 2010).
Antiparkinson's Activity : Some novel derivatives of 2-(naphthalen-1-yl)-N-[2-substituted (4-oxothiazolidin-3-yl)]acetamide have been synthesized and studied for their anti-Parkinson's activity, indicating significant potential in treating Parkinson's disease. These compounds show potent free radical scavenging activity and protective effects in diseased rat brain models, suggesting a promising avenue for therapeutic development (Gomathy et al., 2012).
Anti-Angiogenic Activity : N-hydroxy-2-(naphthalene-2-ylsulfanyl)-acetamide derivatives have shown potent inhibition of aminopeptidase N, a key enzyme involved in angiogenesis. This inhibition is crucial for preventing tumor growth and metastasis, marking these compounds as potential candidates for anticancer therapies (Lee et al., 2005).
Properties
IUPAC Name |
2-naphthalen-2-yloxy-N-[(E)-(2-nitrophenyl)methylideneamino]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O4/c23-19(21-20-12-16-7-3-4-8-18(16)22(24)25)13-26-17-10-9-14-5-1-2-6-15(14)11-17/h1-12H,13H2,(H,21,23)/b20-12+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHHULSIFCOVIDF-UDWIEESQSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)OCC(=O)NN=CC3=CC=CC=C3[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C=C(C=CC2=C1)OCC(=O)N/N=C/C3=CC=CC=C3[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.